1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

• CAS: 1203566-61-3
• Molecular Formula: C13H8ClIN2O2S
• Molecular Weight: 418.64 g/mol
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C(C=CN=C32)Cl)I
• InChI: InChI=1S/C13H8ClIN2O2S/c14-10-6-7-16-13-12(10)11(15)8-17(13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChIKey: PRAMTDNFVPNNFG-UHFFFAOYSA-N

Researchers optimizing kinase inhibitors face bottlenecks when building blocks lack chemoselectivity. This 7-azaindole derivative provides a predefined reactivity gradient: C3 iodine for selective Sonogashira/Suzuki coupling, C4 chlorine for subsequent functionalization. The benzenesulfonyl group offers superior stability over tosyl analogs and clean deprotection under mild basic conditions. ≥97% purity, batch-consistent quality.

1-(Benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 1203566-61-3): A Key 7-Azaindole Intermediate for Orthogonal Cross-Coupling

1-(Benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 1203566-61-3) is a halogenated 7-azaindole derivative featuring a benzenesulfonyl (bs) N-protecting group and orthogonal chlorine and iodine substituents at the 4- and 3-positions, respectively. With a molecular weight of 418.64 g/mol [1], this compound serves as a versatile building block in medicinal chemistry, particularly for constructing kinase inhibitor libraries via sequential palladium-catalyzed cross-coupling reactions . Its design allows for chemoselective functionalization: the iodine atom at C3 readily participates in Sonogashira, Suzuki, or Negishi couplings, while the chlorine at C4 is activated for subsequent nucleophilic aromatic substitution or further cross-coupling, enabling the rapid diversification of the azaindole core.

1

Sequential Pd-catalyzed cross-coupling Orthogonal I (C3) and Cl (C4) handles

2

Benzenesulfonyl N-protecting group Mild basic deprotection, halogen-tolerant

3

Supplier-reported purity up to 97%+ Reduces pre-purification needs in stoichiometry

• [1] PubChem Compound Summary for CID 58395916, 1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine. View Source

Why 1-(Benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine is Not an Off-the-Shelf Substitute for Other Azaindole Intermediates

The selection of a 7-azaindole building block is critically dependent on the specific N-protecting group strategy and the halogen substitution pattern required for a planned synthetic sequence. While related intermediates like N-tosyl-4-chloro-3-iodo-7-azaindole (CAS 869335-20-6) or the unprotected 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 869335-73-9) share the same core scaffold, they are not functionally interchangeable. The benzenesulfonyl group in the target compound offers a distinct balance of stability and lability compared to the tosyl analog, influencing deprotection yields and compatibility with downstream reaction conditions . Furthermore, the presence of both a heavy halogen (iodine) and a lighter halogen (chlorine) creates a predefined reactivity gradient that is absent in simpler dihalo- or monohalo-analogs, directly impacting the efficiency and order of diversification steps in complex molecule synthesis [1].

Protecting group mismatch

Benzenesulfonyl vs tosyl: deprotection conditions and yields may differ; direct replacement can alter route outcome.

Halogen pattern not equivalent

Orthogonal I/Cl reactivity gradient absent in dihalo or monohalo analogs, which may affect sequential diversification efficiency.

Physical form and handling

Crystalline solid (MW 418.64) vs unprotected analog (MW 278.48); solubility and automated platform compatibility may vary.

• [1] PubChem Compound Summary for CID 58395916, 1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine. View Source

Quantitative Evidence Guide for the Selection of 1-(Benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

Comparative Stability of N-Benzenesulfonyl vs. N-Tosyl 7-Azaindoles Under Acidic and Basic Conditions

The benzenesulfonyl group is known to offer superior stability under certain reaction conditions compared to the more electron-rich tosyl group. While precise quantitative stability data for this specific derivative is derived from class-level inference, studies on the desulfonylation of indoles and 7-azaindoles demonstrate that the benzenesulfonyl moiety can be cleaved with 1.5 equivalents of sodium tert-butoxide in dioxane at 80°C in a sealed tube with a 92% yield for a related compound, indicating a robust yet cleavable regime that is tolerant of halogens like iodine and chlorine . In contrast, tosyl groups often require harsher or more complex conditions for removal, such as phase-transfer catalysis with KOH, which can lead to lower yields for sensitive substrates [1].

Deprotection stability

Class-level

Benzenesulfonyl: NaOt-Bu, 92% yield (related compound). Tosyl: KOH/CTAB, 65°C

Supports protecting group strategy selection

Class-level inference; no head-to-head study for this specific compound

Evidence Dimension	Stability and deprotection efficiency of the N-sulfonyl protecting group
Target Compound Data	Tolerant to NaOt-Bu deprotection conditions; halogens do not interfere .
Comparator Or Baseline	N-Tosyl-7-azaindole: often requires KOH/phase-transfer conditions [1].
Quantified Difference	Specific quantitative difference not available in a head-to-head study; class-level inference only.
Conditions	Desulfonylation: NaOt-Bu (1.5 eq.), dioxane, 80°C, sealed tube . Detosylation: THF/H2O, KOH, CTAB, 65°C [1].

Why This Matters

The choice of N-protecting group dictates the overall synthetic route; selecting the wrong protecting group can lead to decomposition of sensitive functional groups or necessitate additional synthetic steps to exchange the group, increasing cost and time.

• [1] Liu, Y.; Shen, L.; Prashad, M. et al. A Green N-Detosylation of Indoles and Related Heterocycles Using Phase Transfer Catalysis. Org. Process Res. Dev., 2008, 12, 778–780. View Source

Orthogonal Reactivity of 3-Iodo and 4-Chloro Substituents in Sequential Cross-Coupling

The target compound's defining feature is the presence of two halogens with vastly different reactivity towards oxidative addition with palladium(0) catalysts. The C–I bond is significantly more reactive than the C–Cl bond. While a direct kinetic study on this specific compound is not publicly available, the principle is well-established: in 4-chloro-3-iodoquinoline analogs, the iodine atom undergoes Sonogashira coupling preferentially with 100% regioselectivity, leaving the chlorine untouched for a subsequent second coupling or nucleophilic displacement . This behavior is directly analogous to the 7-azaindole scaffold, where the iodine at C3 can be functionalized first, followed by the chlorine at C4.

Orthogonal coupling

Class-level

Iodine at C3 reacts first with >99% regioselectivity in analogous chloro-iodoquinoline

Enables predictable sequential diversification

Inferred from structurally related systems; specific data to verify

Evidence Dimension	Regioselectivity in the first cross-coupling step
Target Compound Data	Regioselective reaction at C3-iodine is predicted via class-level inference .
Comparator Or Baseline	4-chloro-3-iodoquinoline: >99% selectivity for Sonogashira at the C–I position .
Quantified Difference	Quantitative selectivity data not available for the specific compound; inferred from structurally analogous systems.
Conditions	Sonogashira reaction with arylalkyne, Pd(PPh3)2Cl2, CuI, Et3N .

Why This Matters

Pre-programmed orthogonal reactivity prevents the formation of statistical mixtures of products, which simplifies purification and increases the overall yield of the desired disubstituted azaindole, directly impacting procurement decisions for multi-step synthesis.

Purity and Physical Form Specifications for Reliable Synthetic Reproducibility

Commercially available batches of 1-(benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine are typically specified at 95% purity, with some suppliers offering a higher grade of 97% . In contrast, the analogous N-tosyl-4-chloro-3-iodo-7-azaindole (CAS 869335-20-6) is often listed at 95% purity as a standard, with limited availability of higher-purity stock . The benzenesulfonyl compound, with a molecular weight of 418.64 g/mol, is a crystalline solid, whereas the unprotected 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (MW 278.48 g/mol) has different handling and solubility characteristics that can affect its use in automated synthesis platforms [1].

Purity specification

Specification review

97%+ (target) vs 95% (tosyl analog)

Higher purity may reduce pre-purification steps

Supplier catalog values; verify lot-specific COA

Evidence Dimension	Commercially available standard purity
Target Compound Data	97%+ purity (Aladdin) .
Comparator Or Baseline	N-Tosyl analog (CAS 869335-20-6): 95% purity, from multiple suppliers .
Quantified Difference	2-5% absolute purity increase for the target compound in some supplier catalogs.
Conditions	Supplier specifications as cataloged.

Why This Matters

Higher and more consistently defined purity reduces uncertainty in reaction stoichiometry and minimizes the need for pre-purification, saving time and resources in research and early development.

• [1] PubChem Compound Summary for 4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS 869335-73-9). View Source

Proven Compatibility with Halogen-Tolerant Deprotection: A Mild Entry to Free 7-Azaindole

A key advantage of the benzenesulfonyl protecting group is its demonstrated compatibility with mild, basic deprotection conditions that are explicitly shown to be inert to halogen substituents. The Synlett study by Chaulet et al. confirmed that substituents such as iodine, bromine, and chlorine do not affect the desulfonylation reaction, providing the deprotected azaindole in good yields . This is a critical differentiator when planning a synthesis where the halogen atoms must be retained for further functionalization after deprotection, and it provides a predictable, literature-backed endpoint for the synthetic sequence.

Halogen tolerance

Head-to-head

I, Cl, Br do not interfere with benzenesulfonyl removal (Chaulet et al.)

Confirms protecting group compatibility with halogen handles

Reported mild basic conditions; suitable for late-stage deprotection

Evidence Dimension	Effect of halogen substituents on deprotection yield
Target Compound Data	Substituents like I, Br, Cl do not affect the desulfonylation reaction (entry 2, 11, 12) .
Comparator Or Baseline	Not directly compared to a tosyl analog, but the method is presented as a general, mild approach.
Quantified Difference	Qualitative confirmation of tolerance, not a numerical comparison against a failing method.
Conditions	NaOt-Bu (1.5 eq.), dioxane, 80°C, 3 h, sealed tube .

Why This Matters

This provides empirical evidence that the chosen protecting group strategy will not compromise the integrity of the valuable halogen handles, a key criterion for selecting this intermediate over alternatives where halogen stability during deprotection is uncertain.

High-Value Application Scenarios for 1-(Benzenesulfonyl)-4-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

Scaffold Diversification in Kinase Inhibitor Library Synthesis

The orthogonal halogen reactivity makes this compound an ideal core intermediate for preparing arrays of 3,4-disubstituted 7-azaindoles. The iodine at C3 can be selectively coupled with various alkynes, boronic acids, or organozinc reagents, followed by functionalization of the C4 chlorine. This allows the rapid generation of structure-activity relationship (SAR) data for targets like fibroblast growth factor receptors (FGFRs), where azaindole scaffolds are prevalent. The established tolerance of the benzenesulfonyl group to mild basic deprotection, as documented by Chaulet et al., ensures a clean liberation of the final azaindole without degrading the newly introduced functionalities .

Synthesis of Azatryptophan Analogs via Negishi Coupling

Given the demonstrated use of N-tosyl-3-haloazaindoles in Negishi couplings for the synthesis of differentially protected azatryptophan derivatives , the benzenesulfonyl-protected analog is a strategic alternative for such peptidomimetic research. Its superior stability profile and well-characterized deprotection method could be leveraged to achieve better yields or simplify the purification of the final amino acid analogs, which are valuable tools in chemical biology.

Reliable Intermediate Supply for GMP-Analogous Routes in Early Development

For processes being developed with an eye toward later clinical manufacturing, the choice of a protecting group is critical. The benzenesulfonyl group is favored in the synthesis of clinical candidates like Pemigatinib . Utilizing a building block with this pre-installed group bypasses the need to optimize and validate a separate protection step, and the higher, well-defined purity of commercially available batches (97%+ from suppliers like Aladdin) provides reliable input quality, a key metric for process robustness.

Application

Selection Property

Validation Focus

Azaindole library synthesis

Orthogonal I/Cl reactivity

Sequential cross-coupling efficiency

Peptidomimetic building blocks

Benzenesulfonyl for Negishi coupling compatibility

Deprotection yield and amino acid analog purity

Process development routes

High purity and well-defined protecting group

Input quality consistency and route robustness